Cas no 6563-64-0 ( )

• Product Name: &nbsp
• CAS No: 6563-64-0
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 962259
• PubChem ID: 283851
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-nitroFuro[2,3-b]pyridine-2-carboxylic acid ethyl ester
• ethyl 5-nitrofuro[2,3-b]pyridine-2-carboxylate
• 5-Nitro-2-aethoxycarbonyl-furo< 2.3-b> pyridin
• 5-nitro-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• AC1L5ZJI
• AC1Q1YVC
• AG-J-11438
• AR-1I9466
• CTK5C2951
• NSC139100
• DTXSID20300812
• SCHEMBL10869761
• DB-368781
• NSC-139100
• 6563-64-0
• &nbsp;

• Inchi： 1S/C10H8N2O5/c1-2-16-10(13)8-4-6-3-7(12(14)15)5-11-9(6)17-8/h3-5H,2H2,1H3
• InChI Key： DLGCPWHSAJHXCV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2=CC(=CN=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.04334
• Monoisotopic Mass: 236.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 357.1°C at 760 mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.609
• PSA: 95.47
• LogP: 2.43590